Cas no 2229222-56-2 (tert-butyl N-2-amino-3-(5-chloro-2-hydroxy-3-methoxyphenyl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(5-chloro-2-hydroxy-3-methoxyphenyl)propylcarbamate
• CAS No: 2229222-56-2
• MF: C₁₅H₂₃ClN₂O₄
• MW: 330.807123422623
• CID: 6553381
• PubChem ID: 165689642
• Update Time: 2025-05-19

tert-butyl N-2-amino-3-(5-chloro-2-hydroxy-3-methoxyphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(5-chloro-2-hydroxy-3-methoxyphenyl)propylcarbamate
• EN300-1891387
• 2229222-56-2
• tert-butyl N-[2-amino-3-(5-chloro-2-hydroxy-3-methoxyphenyl)propyl]carbamate

• Inchi： 1S/C15H23ClN2O4/c1-15(2,3)22-14(20)18-8-11(17)6-9-5-10(16)7-12(21-4)13(9)19/h5,7,11,19H,6,8,17H2,1-4H3,(H,18,20)
• InChI Key： OUIYBYHTWIYCFI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)CC(CNC(=O)OC(C)(C)C)N)O)OC

Computed Properties

• Exact Mass: 330.1346349g/mol
• Monoisotopic Mass: 330.1346349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-2-amino-3-(5-chloro-2-hydroxy-3-methoxyphenyl)propylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-3-(5-chloro-2-hydroxy-3-methoxyphenyl)propylcarbamate (CAS No. 2229222-56-2)

The compound tert-butyl N-2-amino-3-(5-chloro-2-hydroxy-3-methoxyphenyl)propylcarbamate (CAS No. 2229222-56-2) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a tert-butyl carbamate group and a chloro-hydroxy-methoxyphenyl moiety, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its unique properties, which may contribute to advancements in targeted therapies and small molecule inhibitors.

In recent years, the demand for high-purity intermediates like tert-butyl N-2-amino-3-(5-chloro-2-hydroxy-3-methoxyphenyl)propylcarbamate has surged, driven by the growing focus on precision medicine and personalized therapeutics. The compound's structural features, such as the amino-propyl backbone and methoxy-phenyl group, align with current trends in designing molecules with enhanced bioavailability and selectivity. This has led to its exploration in kinase inhibitor research and central nervous system (CNS) drug development.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for tert-butyl N-2-amino-3-(5-chloro-2-hydroxy-3-methoxyphenyl)propylcarbamate?" The synthesis typically involves multi-step organic reactions, including protection-deprotection strategies and selective functionalization of the aromatic ring. The tert-butyloxycarbonyl (Boc) group serves as a protective moiety for the amine functionality, ensuring stability during subsequent transformations. Such synthetic approaches are critical for researchers aiming to scale up production or modify the core structure for derivative libraries.

The physicochemical properties of CAS No. 2229222-56-2 also attract significant attention. Its solubility profile, stability under various pH conditions, and logP value are key parameters for formulation scientists. These properties are often queried in databases, reflecting the compound's relevance in ADME (Absorption, Distribution, Metabolism, and Excretion) studies. Additionally, its potential interactions with biological targets, such as enzymes or receptors, are areas of active investigation, particularly in the context of structure-activity relationship (SAR) analyses.

Another trending topic tied to this compound is its role in green chemistry and sustainable synthesis. Researchers are exploring catalytic methods and solvent-free reactions to produce tert-butyl N-2-amino-3-(5-chloro-2-hydroxy-3-methoxyphenyl)propylcarbamate with minimal environmental impact. This aligns with global initiatives to reduce waste and energy consumption in pharmaceutical manufacturing. Searches for "eco-friendly synthesis of Boc-protected amines" highlight the industry's shift toward greener practices.

In summary, tert-butyl N-2-amino-3-(5-chloro-2-hydroxy-3-methoxyphenyl)propylcarbamate (CAS No. 2229222-56-2) represents a versatile building block in modern drug discovery. Its applications span medicinal chemistry, bioconjugation, and material science, making it a focal point for interdisciplinary research. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing innovative therapeutics.